
iMDK quarterhydrate stock solution preparation
and storage

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: iMDK quarterhydrate

Cat. No.: B14015803 Get Quote

Application Notes and Protocols for iMDK
Quarterhydrate
For Researchers, Scientists, and Drug Development Professionals

Abstract
iMDK quarterhydrate is a potent small molecule inhibitor of phosphoinositide 3-kinase (PI3K)

and the growth factor Midkine (MDK).[1][2][3] It has demonstrated efficacy in suppressing the

growth of non-small cell lung cancer (NSCLC) cells, particularly when used in combination with

a MEK inhibitor.[4][5] These application notes provide detailed protocols for the preparation and

storage of iMDK quarterhydrate stock solutions to ensure experimental consistency and

reproducibility. Additionally, the mechanism of action and relevant signaling pathways are

discussed to provide a comprehensive understanding of its biological activity.

Chemical Properties and Data
A summary of the key chemical and physical properties of iMDK quarterhydrate is provided

below.
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Property Value Reference

Molecular Formula C21H13FN2O2S·1/4H2O [6]

Molecular Weight 380.91 g/mol [6]

CAS Number 881970-80-5 [3][7]

Stock Solution Preparation
Proper preparation of stock solutions is critical for obtaining reliable and reproducible results in

downstream applications. The following table summarizes the recommended solvents and

concentrations for iMDK quarterhydrate.

Solvent Concentration Notes Reference

DMSO 5 mg/mL (13.28 mM)

Use fresh, moisture-

free DMSO for optimal

solubility.

[3]

Protocol: Preparation of a 10 mM iMDK Quarterhydrate
Stock Solution in DMSO
Materials:

iMDK quarterhydrate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:
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Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing: Accurately weigh the desired amount of iMDK quarterhydrate powder using an

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh 3.809 mg

of iMDK quarterhydrate.

Solubilization: Add the weighed powder to a sterile amber microcentrifuge tube. Add the

appropriate volume of anhydrous DMSO to achieve the final desired concentration (e.g., add

1 mL of DMSO for a 10 mM solution).

Dissolution: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming (e.g., in a 37°C water bath for a few minutes) may aid in dissolution, but avoid

excessive heat.

Aliquotting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes

in sterile, amber microcentrifuge tubes. This minimizes freeze-thaw cycles and protects the

compound from light.

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and

date of preparation.

Storage and Stability
Correct storage of the stock solution is essential to maintain its chemical integrity and biological

activity.

Storage
Temperature

Shelf Life Notes Reference

-20°C 1 month [1]

-80°C 6 months
Recommended for

long-term storage.
[1]

Storage Recommendations:
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Store the aliquoted stock solutions at -80°C for long-term storage.[1]

For short-term use, storage at -20°C is acceptable for up to one month.[1]

Protect the stock solution from light by using amber vials or by wrapping clear vials in

aluminum foil.

Avoid repeated freeze-thaw cycles, as this can degrade the compound.

Experimental Workflow: Stock Solution Preparation
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Click to download full resolution via product page

Caption: Workflow for iMDK quarterhydrate stock solution preparation and storage.

Mechanism of Action and Signaling Pathway
iMDK quarterhydrate is a potent inhibitor of the PI3K pathway.[1][2][4] It also inhibits the

growth factor MDK.[1][2] In non-small cell lung cancer (NSCLC) cells, iMDK has been shown to

suppress the phosphorylation of AKT, a key downstream effector of PI3K.[4] Interestingly,

treatment with iMDK can lead to the activation of the MAPK/ERK pathway, which may act as a

resistance mechanism.[4][5] This compensatory activation suggests that a combination therapy

approach, concurrently targeting both the PI3K and MAPK pathways, could be more effective.

[4][5] Indeed, studies have shown that combining iMDK with a MEK inhibitor, such as

PD0325901, cooperatively suppresses NSCLC cell viability and tumor growth.[4][5]
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Caption: iMDK inhibits the PI3K/AKT pathway and induces a compensatory activation of the

MAPK/ERK pathway.
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Safety Precautions
When handling iMDK quarterhydrate, it is important to adhere to standard laboratory safety

practices. Avoid inhalation, and contact with skin and eyes.[8] Use appropriate personal

protective equipment (PPE), including gloves, a lab coat, and safety glasses.[8] Handle the

compound in a well-ventilated area or a chemical fume hood.[8] In case of spillage, prevent it

from entering drains or water courses.[8] iMDK quarterhydrate is stable under recommended

storage conditions and is incompatible with strong acids/alkalis and strong oxidizing/reducing

agents.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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